Cas no 317319-02-1 (5-Thiazoleethanol,4-methyl-2-[4-(trifluoromethyl)phenyl]-)
317319-02-1 structure
Product Name:5-Thiazoleethanol,4-methyl-2-[4-(trifluoromethyl)phenyl]-
CAS No:317319-02-1
MF:C13H12F3NOS
MW:287.300692558289
CID:293408
PubChem ID:22647583
Update Time:2025-04-19
5-Thiazoleethanol,4-methyl-2-[4-(trifluoromethyl)phenyl]- Chemical and Physical Properties
Names and Identifiers
-
- 5-Thiazoleethanol,4-methyl-2-[4-(trifluoromethyl)phenyl]-
- 2-[4-Methyl-2-(4-trifluoromethylphenyl)thiazol-5-yl]ethanol
- 2-[4-methyl-2-[4-(trifluoromethyl)phenyl]-1,3-thiazol-5-yl]ethanol
- 2-[4-methyl-2-[4-(trifluoromethyl)phenyl]-5-thiazolyl]ethanol
- DTXSID30627305
- 2-[4-methyl-2-(4-trifluoromethyl-phenyl)-thiazol-5-yl]-ethanol
- A820966
- 2-{4-Methyl-2-[4-(trifluoromethyl)phenyl]-1,3-thiazol-5-yl}ethan-1-ol
- SCHEMBL3374725
- 317319-02-1
-
- Inchi: 1S/C13H12F3NOS/c1-8-11(6-7-18)19-12(17-8)9-2-4-10(5-3-9)13(14,15)16/h2-5,18H,6-7H2,1H3
- InChI Key: WLTBUGHQTZWMKY-UHFFFAOYSA-N
- SMILES: S1C(C2C=CC(C(F)(F)F)=CC=2)=NC(C)=C1CCO
Computed Properties
- Exact Mass: 287.05926
- Monoisotopic Mass: 287.05916967g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 292
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 61.4Ų
Experimental Properties
- PSA: 33.12
5-Thiazoleethanol,4-methyl-2-[4-(trifluoromethyl)phenyl]- Related Literature
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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